Cas no 1806784-58-6 (5-(Difluoromethyl)pyridine-2-sulfonyl chloride)

5-(Difluoromethyl)pyridine-2-sulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly in the preparation of sulfonamides and sulfonate esters. Its difluoromethyl group enhances electrophilicity, improving reactivity in nucleophilic substitution reactions. The pyridine ring contributes to stability while allowing further functionalization. This compound is valuable in pharmaceutical and agrochemical research, where selective sulfonylation is required. It offers efficient conversion under mild conditions, making it suitable for sensitive substrates. High purity grades ensure consistent performance in complex synthetic pathways. Proper handling is essential due to its moisture sensitivity and reactivity. Storage under inert conditions is recommended to maintain stability.

5-(Difluoromethyl)pyridine-2-sulfonyl chloride structure

1806784-58-6 structure

Product Name:5-(Difluoromethyl)pyridine-2-sulfonyl chloride

CAS No:1806784-58-6

MF:C₆H₄ClF₂NO₂S

MW:227.61626625061

CID:5716954

PubChem ID:130167095

Update Time:2025-06-07

5-(Difluoromethyl)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- YDLFSTCRDPVJEM-UHFFFAOYSA-N
- EN300-1085151
- 5-(DIFLUOROMETHYL)PYRIDINE-2-SULFONYL CHLORIDE
- SCHEMBL21144249
- 5-(DIFLUOROMETHYL)PYRIDINE-2-SULFONYLCHLORIDE
- GS2936
- 1806784-58-6
- 5-(Difluoromethyl)pyridine-2-sulfonyl chloride
- Inchi： 1S/C6H4ClF2NO2S/c7-13(11,12)5-2-1-4(3-10-5)6(8)9/h1-3,6H
- InChI Key： YDLFSTCRDPVJEM-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC(C(F)F)=CN=1)(=O)=O

Computed Properties

Exact Mass: 226.9619336g/mol
Monoisotopic Mass: 226.9619336g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 55.4Å²

5-(Difluoromethyl)pyridine-2-sulfonyl chloride Pricemore >>

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Enamine	EN300-1085151-0.05g	5-(difluoromethyl)pyridine-2-sulfonyl chloride	1806784-58-6	95%	0.05g	$1129.0	2023-10-27
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Enamine	EN300-1085151-0.5g	5-(difluoromethyl)pyridine-2-sulfonyl chloride	1806784-58-6	95%	0.5g	$1289.0	2023-10-27
Enamine	EN300-1085151-1.0g	5-(difluoromethyl)pyridine-2-sulfonyl chloride	1806784-58-6		1g	$1742.0	2023-06-10
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Enamine	EN300-1085151-10.0g	5-(difluoromethyl)pyridine-2-sulfonyl chloride	1806784-58-6		10g	$7497.0	2023-06-10
Enamine	EN300-1085151-1g	5-(difluoromethyl)pyridine-2-sulfonyl chloride	1806784-58-6	95%	1g	$1343.0	2023-10-27
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